Cas no 2229518-84-5 (3-(3,5-difluorophenyl)but-3-en-1-amine)

• Product Name: 3-(3,5-difluorophenyl)but-3-en-1-amine
• CAS No: 2229518-84-5
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 6235544
• PubChem ID: 165975311
• Update Time: 2025-05-20

3-(3,5-difluorophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluorophenyl)but-3-en-1-amine
• EN300-1803739
• 2229518-84-5

• Inchi： 1S/C10H11F2N/c1-7(2-3-13)8-4-9(11)6-10(12)5-8/h4-6H,1-3,13H2
• InChI Key： BEZNHJUMGOUWRR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(=C)CCN)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3,5-difluorophenyl)but-3-en-1-amine

Introduction to 3-(3,5-difluorophenyl)but-3-en-1-amine (CAS No. 2229518-84-5)

3-(3,5-difluorophenyl)but-3-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229518-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its unique structural framework that includes a butenyl group and a phenyl ring substituted with fluorine atoms at the 3rd and 5th positions. The presence of fluorine atoms introduces distinct electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-(3,5-difluorophenyl)but-3-en-1-amine consists of a butenyl chain connected to a phenyl ring that is further functionalized with two fluorine atoms. This arrangement imparts a high degree of lipophilicity and electronic tunability, which are critical factors in determining the pharmacokinetic and pharmacodynamic properties of potential therapeutic agents. The compound's ability to interact with biological targets in a specific manner makes it an intriguing subject for medicinal chemists seeking to develop novel treatments for various diseases.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacological profiles compared to their non-fluorinated counterparts. The substitution of hydrogen atoms with fluorine in aromatic rings can significantly influence the electronic distribution within the molecule, leading to changes in its reactivity and interaction with biological systems. This has led to the investigation of numerous fluorinated derivatives as intermediates or lead compounds in drug development pipelines.

3-(3,5-difluorophenyl)but-3-en-1-amine has been studied as a potential intermediate in the synthesis of more complex molecules with therapeutic applications. Its unique structural features make it a valuable building block for designing molecules that can modulate biological pathways involved in inflammation, cancer, and other chronic diseases. The butenyl group provides a flexible side chain that can be further modified to enhance target specificity, while the fluorinated phenyl ring contributes to stability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of 3-(3,5-difluorophenyl)but-3-en-1-amine more accurately before conducting experimental studies. These computational approaches have helped in identifying optimal synthetic routes and predicting potential interactions with biological targets. Such simulations are crucial for reducing the time and cost associated with drug discovery by minimizing the number of experimental trials required.

The synthesis of 3-(3,5-difluorophenyl)but-3-en-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine atoms onto the phenyl ring efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during the synthesis process.

Once synthesized, 3-(3,5-difluorophenyl)but-3-en-1-amine can be subjected to various biochemical assays to evaluate its potential biological activity. These assays may include enzyme inhibition studies, cell-based assays, and interaction studies with specific protein targets. The results from these experiments provide critical insights into the compound's efficacy and safety profiles, guiding further optimization efforts.

The field of medicinal chemistry continues to evolve rapidly, with new methodologies and technologies being developed to accelerate drug discovery processes. The use of high-throughput screening (HTS) platforms has allowed researchers to test thousands of compounds against various biological targets efficiently. 3-(3,5-difluorophenyl)but-3-en-1-amine represents one such compound that could benefit from these modern screening techniques to identify new therapeutic applications.

In conclusion, 3-( 3 , 5 -difluorophenyl ) -but - 3 - en - 1 - amine ( CAS No . 2229518 -84 -5 ) is a promising compound with unique structural features that make it an attractive candidate for further investigation in pharmaceutical research . Its potential applications in drug development highlight the importance of continued exploration of fluorinated aromatic compounds as key components in novel therapeutic agents .